BENGHE Foundational & Exploratory

Check Availability & Pricing

A Researcher's Guide to Commercial Sourcing
of 5-Methyl-3-heptanone Oxime

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Methyl-3-heptanone oxime

Cat. No.: B11959529

This technical guide provides an in-depth analysis of the commercial landscape for 5-Methyl-3-
heptanone oxime (CAS No. 22457-23-4), a key chemical intermediate. Designed for
researchers, scientists, and professionals in drug development and fine chemical synthesis,
this document offers a comprehensive overview of reputable suppliers, product specifications,
and critical considerations for procurement.

Introduction: Understanding 5-Methyl-3-heptanone
Oxime

5-Methyl-3-heptanone oxime is an organic compound with the molecular formula C8H17NO.
[1][2] It is structurally an oxime derived from 5-methyl-3-heptanone. While it has established
applications, particularly in the fragrance industry under the trade name Stemone®, its utility as
a precursor and building block in complex organic synthesis makes supplier validation critical
for research and development purposes.[3] The compound's isomeric complexity—it
possesses an asymmetric carbon and a carbon-nitrogen double bond, leading to four possible
stereoisomers—means that the material supplied is typically a mixture.[3] For scientific
applications, understanding the purity and isomeric ratio of the procured material is paramount.

This guide aims to streamline the sourcing process by providing a curated list of established
commercial suppliers, along with the technical data necessary to make informed procurement
decisions.

Core Supplier Analysis and Data
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The procurement of specialized chemical reagents for research and development necessitates
a stringent evaluation of suppliers. Key factors include the availability of research-grade
guantities, comprehensive analytical documentation, and a reliable supply chain. The following
table summarizes the offerings from prominent international suppliers.
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Product CAS Molecular Available Noteworthy

Supplier

Name(s)

Quantities

Details

Sigma-
Aldrich
(Merck)

5-METHYL-3-
HEPTANONE
OXIME
AldrichCPR

22457-23-4

e.g., 250MG

Aleading
supplier for
research
chemicals,
offering high-
purity grades
suitable for
laboratory
use.[4]
Provides
extensive
technical
support and
documentatio

n.

Santa Cruz

Biotechnolog

y

Stemone

22457-23-4

Inquire

Specializes in
reagents for
biomedical
research; lists
the
compound for
"Research
Use Only".[2]

Alfa
Chemistry

5-Methyl-3-
heptanone

oxime

22457-23-4

Inquire

Categorizes
the product
under non-
ionic
surfactants
and notes its
use as a

perfume.

Vigon
International

Methyl-5 3-

Heptanone

22457-23-4

Inquire

A supplier
focused on
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Oxime

(Stemone)

fragrance and
flavor

ingredients.

[5]

King-Pharm

5-METHYL-3-
HEPTANONE
OXIME

22457-23-4 C8H17NO

Inquire

Positions
itself as a
manufacturer
with stock
ready to ship
for bulk
production or
scientific

research.[6]

ChemicalBull
Pvt. Ltd.

5-methyl-3-

heptanone 22457-23-4 C8H17NO

Oxime

Inquire

An Indian
manufacturer
highlighting
applications
in organic
synthesis and
the
pharmaceutic

al industry.[7]

Givaudan

Stemone® 22457-23-4 C8H17NO

Bulk

A primary
manufacturer
of the trade
name product
Stemone®,
used
extensively in
perfumery for
its green,
leafy scent

profile.[3]

Procurement Workflow for Research Applications
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For scientists and drug development professionals, the process of acquiring a chemical like 5-
Methyl-3-heptanone oxime involves more than a simple purchase. It is a critical step that can
impact experimental outcomes. The following workflow outlines a self-validating system for
procurement.
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Procurement Workflow for 5-Methyl-3-heptanone Oxime

Phase 1: Supplier Vetting

Identify Potential Suppliers
(e.g., Sigma-Aldrich, SCBT)

Request Technical Documents
(CoA, SDS, Purity Data)

Evaluate Supplier Specialization
(Research vs. Industrial Grade)

Select best candidate

Phase 2: Quavlity Validation

[Procure Small Sample Quantity]

Internal Analytical Verification
(e.g., NMR, GC-MS)
Compare Results with
Supplier's CoA

If data matches

Phase 3: Final Procurement

Approve Supplier

[Purchase Required Quantita

l

E_og Batch Number for Traceabilita

Click to download full resolution via product page

Caption: A three-phase workflow for sourcing and validating chemical reagents.
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Methodologies for Quality Verification

It is imperative for research applications that the identity and purity of the starting materials are
rigorously confirmed. The following protocols are standard methodologies for the verification of
5-Methyl-3-heptanone oxime.

Experimental Protocol 1: Gas Chromatography-Mass
Spectrometry (GC-MS)

o Sample Preparation: Prepare a 1 mg/mL solution of 5-Methyl-3-heptanone oxime in a
suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

e Instrument Setup:
o GC Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um).
o Inlet Temperature: 250°C.
o Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e MS Setup:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.

e Analysis: Inject 1 yL of the sample. The resulting chromatogram will indicate the purity by the
relative area of the main peak, while the mass spectrum will confirm the molecular weight
(143.23 g/mol ) and fragmentation pattern consistent with the structure.

Experimental Protocol 2: Nuclear Magnetic Resonance
(NMR) Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of a
deuterated solvent (e.g., CDCI3).
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» 'H NMR Acquisition: Acquire a proton NMR spectrum. The chemical shifts, splitting patterns,
and integrations of the signals should be consistent with the protons in the 5-Methyl-3-
heptanone oxime structure. Key signals would include those for the ethyl, methyl, and butyl
groups, as well as the hydroxyl proton of the oxime.

e 13C NMR Acquisition: Acquire a carbon-13 NMR spectrum. The number of signals should
correspond to the eight unique carbon atoms in the molecule. The chemical shift of the C=N
carbon is a particularly diagnostic feature.

Conclusion and Recommendations

For researchers and drug development professionals, sourcing 5-Methyl-3-heptanone oxime
requires careful supplier selection focused on providers that cater to the scientific community.
Major distributors like Sigma-Aldrich are highly recommended for initial small-scale studies due
to their robust documentation and quality control. For larger quantities or process development,
manufacturers like King-Pharm or specialized suppliers identified through platforms like Echemi
may be more suitable, though in-house validation becomes even more critical.[6][8] The
compound's primary application in the fragrance industry means that material sold under the
trade name Stemone® may have different purity standards than what is required for
pharmaceutical or fine chemical synthesis.[3] Therefore, direct communication with suppliers to
obtain batch-specific data is a non-negotiable step in the procurement process.

References
o Stemone (5-Methyl 3-Heptanone Oxime) - We Deliver Worldwide - Allschoolabs.

o Stemone® (22457-23-4): Green Leafy Fig Profile — Fragrance Ingredient - Scentspiracy.
» |eafy oxime stemone (Givaudan) - The Good Scents Company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Researcher's Guide to Commercial Sourcing of 5-
Methyl-3-heptanone Oxime]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11959529#commercial-suppliers-of-5-methyl-3-

heptanone-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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